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Working Solution Preparation & Stability

The table below summarizes the fundamental data for preparing and storing NVS-CECR2-1 solutions.

Aspect Details

Molecular Weight 495.68 g/mol [1] [2]

Solubility in DMSO ~66.67 mg/mL (~134.50 mM) [1]

Recommended Stock
Concentration

50 mg/mL (100.87 mM) in DMSO [2]

Stock Solution Storage -80°C for 6 months; -20°C for 1 month [1]. Protect from light

[1].

Working Solution Stability Room temperature for a few days during ordinary shipping [1].

In Vivo Formulation Preparation

For in vivo studies, one documented method uses a co-solvent system to achieve a working solution. The

sequential preparation steps are as follows [1]:
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Step Solvent Volume Final Concentration

1. DMSO Stock DMSO 100 µL 25.0 mg/mL

2. Dilution Corn Oil 900 µL 2.5 mg/mL (5.04 mM)

> Important Note: The co-solvents must be added sequentially from left to right to ensure a clear solution.

Freshly prepared formulations are recommended for optimal in vivo results [1].

Key Experimental Protocols

NVS-CECR2-1 is used to inhibit the bromodomain of CECR2, displacing it from chromatin and inducing

cytotoxic effects in cancer cells [1] [3]. The following workflows summarize two common experimental

applications.

Chromatin Displacement Assay This protocol details the steps to demonstrate that NVS-CECR2-1 inhibits

the binding of CECR2 to chromatin within cells [3].
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Start Experiment

Treat cells with
NVS-CECR2-1 (5-15 µM)

Fractionate cell lysate into:
Chromatin-bound & Soluble fractions

Perform Immunoblot
for CECR2

Analyze distribution:
Increased CECR2 in soluble fraction

confirms displacement

Displacement Confirmed

Click to download full resolution via product page

Cell Viability & Apoptosis Assay This workflow outlines the method to determine the cytotoxic effect of

NVS-CECR2-1 on cancer cells [1] [3].
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Begin Assay

Plate cancer cells
(e.g., SW48, HCT116, HeLa)

Treat with NVS-CECR2-1
(1-6 µM) for 72 hours

Measure cell viability
(e.g., MTS assay)

Perform apoptosis analysis
(e.g., flow cytometry)

Dose-dependent reduction
in viability and increase in

apoptosis confirmed

Click to download full resolution via product page

Frequently Asked Questions

How selective is NVS-CECR2-1? NVS-CECR2-1 is a highly selective inhibitor for CECR2. Its affinity for

CECR2 (Kd = 80 nM) is significantly higher than for other bromodomains like BRD4 (IC50 >37 µM),

BRD9 (IC50 = 2.3 µM), and BRD7 (IC50 = 5.5 µM) [2].
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What is the evidence that NVS-CECR2-1 works in cells? Research shows that treating cells with NVS-

CECR2-1 effectively dissociates both exogenous and endogenous CECR2 protein from chromatin in a dose-

dependent manner, without affecting unrelated bromodomain proteins like BRG1 [3].

Does NVS-CECR2-1 have anti-cancer activity? Yes, NVS-CECR2-1 exhibits cytotoxic activity against a

range of human cancer cell lines, including colon, lung, and cervical cancers. It reduces cell viability and

induces apoptosis, primarily by targeting CECR2, though some CECR2-independent mechanisms may also

contribute [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [NVS-CECR2-1 working solution preparation stability]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b537871#nvs-cecr2-1-

working-solution-preparation-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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